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Compound of Interest

Compound Name: 5-Bromo-2-(hydroxymethyl)phenol

Cat. No.: B065800

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the physical and chemical
properties of 5-Bromo-2-(hydroxymethyl)phenol, a brominated phenol derivative with
potential applications in organic synthesis and as an intermediate in the development of novel
chemical entities. This document compiles available data on its properties, outlines
experimental protocols for their determination, and includes a detailed synthesis procedure.

Chemical Identity

Identifier Value

CAS Number 170434-11-4

Chemical Name 5-Bromo-2-(hydroxymethyl)phenol
Synonyms Benzenemethanol, 4-bromo-2-hydroxy-
Molecular Formula C7H7BrOz[1]

Molecular Weight 203.03 g/mol [1]

InChl Key CHVJISQNPFPRTPB-UHFFFAOYSA-N
Canonical SMILES C1=CC(=C(C=C1Br)O)CO
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Physical and Chemical Properties

The physical and chemical properties of 5-Bromo-2-(hydroxymethyl)phenol are summarized
in the table below. These properties are crucial for its handling, storage, and application in
experimental settings.

Property Value Source
Physical State Solid Sigma-Aldrich
Melting Point 97-99 °C Sigma-Aldrich[2]
Boiling Point Not available

Slightly soluble in water (14
N g/L at 25°C). Soluble in ] ] S
Solubility Guidechem, Fisher Scientific
acetone, benzene, and

chloroform.[1][3]

pKa (Predicted) 8.96 £0.10 Guidechem[1]
XLogP3-AA 1.9 Guidechem[1]
Hydrogen Bond Donor Count 2 Guidechem[1]
Hydrogen Bond Acceptor ]

2 Guidechem[1]
Count
Topological Polar Surface Area  40.5 A2 Guidechem[1]

Experimental Protocols
Synthesis of 5-Bromo-2-(hydroxymethyl)phenol

This protocol describes the synthesis of 5-Bromo-2-(hydroxymethyl)phenol via the reduction
of 5-bromo-2-hydroxybenzaldehyde.

Materials:
e 5-bromo-2-hydroxybenzaldehyde

e Sodium borohydride (NaBHa)
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 Tetrahydrofuran (THF)

e 5% Hydrochloric acid (HCI)

e Water

e Anhydrous magnesium sulfate

e Three-neck flask

 Stirring apparatus

 Filter paper

Procedure:

In a three-neck flask, add 5-bromo-2-hydroxybenzaldehyde, tetrahydrofuran, and water.
e While stirring at room temperature, add sodium borohydride in portions.

» Allow the reaction to proceed for 2 hours after the final addition of sodium borohydride.
e Slowly add 5% hydrochloric acid dropwise to hydrolyze the reaction mixture.

e Wash the resulting mixture with water multiple times.

« Filter the precipitate and dry to obtain the final product, 5-Bromo-2-
(hydroxymethyl)phenol, as white crystals.[4]
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Synthesis Workflow

@-bromo-2-hydroxybenza1dehyde

Dissolve in THF and water

'

Add Sodium Borohydride (NaBH4)

'

Reaction (2 hours)

'

Hydrolyze with 5% HCI

'

Wash with water

'

Filter and Dry

End Product: 5-Bromo-2-(hydroxymethyl)phenol

Click to download full resolution via product page

Synthesis of 5-Bromo-2-(hydroxymethyl)phenol.
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Determination of Physical Properties

The following are general standard procedures for determining the key physical properties of
organic compounds like 5-Bromo-2-(hydroxymethyl)phenol.

4.2.1. Melting Point Determination (Capillary Method) - ASTM E324
This method is used to determine the melting range of a crystalline organic compound.[4]

Procedure:

Ensure the sample of 5-Bromo-2-(hydroxymethyl)phenol is thoroughly dried and finely
powdered.

o Pack a small amount of the sample into a capillary tube, sealed at one end, to a height of 3-5
mm.

e Place the capillary tube in a calibrated melting point apparatus.

» Heat the apparatus at a controlled rate (e.g., 1-2 °C per minute) as the temperature
approaches the expected melting point.

o Record the temperature at which the first drop of liquid appears (T1) and the temperature at
which the last solid particle melts (T2).

e The melting range is reported as T1 - T2.

4.2.2. Solubility Determination

This protocol provides a qualitative assessment of solubility in various solvents.

Procedure:

o Add approximately 10-20 mg of 5-Bromo-2-(hydroxymethyl)phenol to a small test tube.
e Add 1 mL of the desired solvent (e.g., water, ethanol, acetone, chloroform) to the test tube.

 Vigorously shake the test tube for 10-20 seconds.
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o Observe if the solid dissolves completely. If not, gently warm the mixture and observe any
change in solubility.

e Record the compound as soluble, partially soluble, or insoluble in the respective solvent at
room temperature and with heating.

Physical Property Determination Workflow
Start: Purified Sample
Melting Piint éolubﬂity
Pack capillary tube Add solvent to sample
Heat in apparatus Shake and observe
Record melting range Record solubility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. store.astm.org [store.astm.org]

e 2. infinitalab.com [infinitalab.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b065800?utm_src=pdf-body-img
https://www.benchchem.com/product/b065800?utm_src=pdf-custom-synthesis
https://store.astm.org/e1148-02.html
https://infinitalab.com/astm/melting-points-and-the-melting-range-of-organic-chemicals-astm-e324/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
e 4. store.astm.org [store.astm.org]

 To cite this document: BenchChem. [Technical Guide: 5-Bromo-2-(hydroxymethyl)phenol
(CAS No. 170434-11-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065800#cas-number-170434-11-4-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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